Cas no 153967-80-7 (1(2H)-Isoquinolinone, 3-(2-ethenyl-5-methoxyphenyl)-2-methyl-)

• Product name: 1(2H)-Isoquinolinone, 3-(2-ethenyl-5-methoxyphenyl)-2-methyl-
• CAS No: 153967-80-7
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 1328614

1(2H)-Isoquinolinone, 3-(2-ethenyl-5-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3-(2-ethenyl-5-methoxyphenyl)-2-methyl-

• Inchi： 1S/C19H17NO2/c1-4-13-9-10-15(22-3)12-17(13)18-11-14-7-5-6-8-16(14)19(21)20(18)2/h4-12H,1H2,2-3H3
• InChI Key： ZTDKSGYPKPAODJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C=C(C2=CC(OC)=CC=C2C=C)N1C

Computed Properties

• Exact Mass: 291.12601

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 505.5±50.0 °C(Predicted)
• PSA: 29.54
• pka: -2.95±0.70(Predicted)